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Compound of Interest

Compound Name: Cetearyl stearate

Cat. No.: B3308427

Introduction

Cetearyl stearate is a complex mixture of esters produced from the reaction of cetearyl alcohol
and stearic acid.[1] Cetearyl alcohol is itself a blend of fatty alcohols, primarily cetyl alcohol
(C16) and stearyl alcohol (C18).[2][3][4] Consequently, the resulting product is predominantly a
mixture of cetyl stearate (hexadecyl octadecanoate) and stearyl stearate (octadecyl
octadecanoate).[1] This waxy, non-greasy substance is highly valued in the pharmaceutical,
cosmetic, and personal care industries as an emollient, thickener, and stabilizer in formulations
like creams, lotions, and ointments.[5][6][7] This guide provides an in-depth overview of its
synthesis pathways and a comprehensive analysis of the characterization techniques required
to ensure its quality and purity for research and drug development applications.

Synthesis of Cetearyl Stearate

The primary method for synthesizing cetearyl stearate is through the direct esterification of
cetearyl alcohol with stearic acid. This reaction, a type of Fischer esterification, involves the
removal of a water molecule to form the ester linkage. The efficiency and outcome of the
synthesis are highly dependent on the choice of catalyst and reaction conditions.

Synthesis Pathway

The synthesis involves reacting the hydroxyl group of cetearyl alcohol with the carboxyl group
of stearic acid, typically under heat and in the presence of a catalyst, to yield cetearyl stearate
and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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